Cas no 100258-39-7 (Ethanol, 2-[2(or4)-isononylphenoxy]-, dihydrogen phosphate (9CI))

Ethanol, 2-[2(or4)-isononylphenoxy]-, dihydrogen phosphate (9CI) structure
100258-39-7 structure
Product Name:Ethanol, 2-[2(or4)-isononylphenoxy]-, dihydrogen phosphate (9CI)
CAS No:100258-39-7
MF:C17H29O5P
MW:344.382926702499
CID:201064
PubChem ID:113567
Update Time:2025-04-19

Ethanol, 2-[2(or4)-isononylphenoxy]-, dihydrogen phosphate (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-[2(or4)-isononylphenoxy]-, dihydrogen phosphate (9CI)
    • 2-[4-(7-methyloctyl)phenoxy]ethyl dihydrogen phosphate
    • 2-(2(Or4)-isononylphenoxy)ethyl dihydrogen phosphate
    • NS00022958
    • DTXSID20143069
    • 100258-39-7
    • 2-(2(or 4)-Isononylphenoxy)ethyl dihydrogen phosphate
    • EINECS 309-383-1
    • Inchi: 1S/C17H29O5P/c1-15(2)7-5-3-4-6-8-16-9-11-17(12-10-16)21-13-14-22-23(18,19)20/h9-12,15H,3-8,13-14H2,1-2H3,(H2,18,19,20)
    • InChI Key: SVVDLSHAPBYPFP-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)OCCOC1C=CC(=CC=1)CCCCCCC(C)C

Computed Properties

  • Exact Mass: 344.17537
  • Monoisotopic Mass: 344.17526102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 12
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • PSA: 75.99
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